Cas no 116163-99-6 (1-bromo-2,5-dibutoxy-4-nitrobenzene)
116163-99-6 structure
Product Name:1-bromo-2,5-dibutoxy-4-nitrobenzene
CAS No:116163-99-6
MF:C14H20BrNO4
MW:346.216903686523
CID:2614188
PubChem ID:14044131
Update Time:2025-04-21
1-bromo-2,5-dibutoxy-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-bromo-2,5-dibutoxy-4-nitrobenzene
- 116163-99-6
- DTXSID60554918
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- Inchi: 1S/C14H20BrNO4/c1-3-5-7-19-13-10-12(16(17)18)14(9-11(13)15)20-8-6-4-2/h9-10H,3-8H2,1-2H3
- InChI Key: BHYCBQZJEJBLDB-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1OCCCC)[N+](=O)[O-])OCCCC
Computed Properties
- Exact Mass: 345.05757Da
- Monoisotopic Mass: 345.05757Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 64.3Ų
1-bromo-2,5-dibutoxy-4-nitrobenzene Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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